Cas no 74509-14-1 (Pyrraline)

• Product Name: Pyrraline
• CAS No: 74509-14-1
• MF: C₁₂H₁₈N₂O₄
• MW: 254.282323360443
• MDL: MFCD11617284
• CID: 567993
• PubChem ID: 122228
• Update Time: 2025-04-19

Pyrraline Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-1-hexanoicacid, a-amino-2-formyl-5-(hydroxymethyl)-,(aS)-
• Pyrraline
• (2S)-2-amino-6-[2-formyl-5-(hydroxymethyl)pyrrol-1-yl]hexanoic acid
• 1-(L-norleucin-6-yl)pyrraline
• 2-Amino-6-(2-formyl-5-hydroxymethylpyrrol-1-yl)hexanoic acid
• 2-Fhmpn
• 2-formyl-5-(hydroxymethyl)pyrrole-1-norleucine
• L-lysyl pyrraline
• pyrraline-lysine
• VTYFITADLSVOAS-NSHDSACASA-N
• (S)-2-Amino-6-(2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl)hexanoic acid
• (2S)-2-amino-6-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]hexanoic acid
• 74509-14-1
• epsilon-L-lysylpyrraline
• (S)-2-Amino-6-(2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl)hexanoicacid
• MFCD11617284
• (2s)-2-amino-6-(2-formyl-5-hydroxymethylpyrrol-1-yl)hexanoic acid
• 1H-Pyrrole-1-hexanoic acid, alpha-amino-2-formyl-5-(hydroxymethyl)-, (S)-
• Epitope ID:136028
• epsilon-[2-formyl-5-(hydroxymethyl)pyrrole-1-yl]-L-norleucine
• (S)-alpha-amino-2-formyl-5-(hydroxymethyl)-1H-pyrrole-1-hexanoic acid
• epsilon-L-lysyl pyrraline
• CHEBI:59973
• DTXSID30225507
• SCHEMBL25357332
• epsilon-lysylpyrraline
• 6-[2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl]-L-norleucine
• 6-(2-formyl-5-hydroxymethylpyrrol-1-yl)-l-norleucine
• EX-A3448
• Q27126999
• epsilon-pyrraline
• DTXCID90147998
• DB-222804
• 6-(2-formyl-5-(hydroxymethyl)-1H-pyrrol-1-yl)-L-norleucine
• epsilon-(2-formyl-5-(hydroxymethyl)pyrrole-1-yl)-L-norleucine

• MDL： MFCD11617284
• Inchi： 1S/C12H18N2O4/c13-11(12(17)18)3-1-2-6-14-9(7-15)4-5-10(14)8-16/h4-5,7,11,16H,1-3,6,8,13H2,(H,17,18)/t11-/m0/s1
• InChI Key： VTYFITADLSVOAS-NSHDSACASA-N
• SMILES： OCC1=CC=C(C=O)N1CCCC[C@@H](C(=O)O)N

Computed Properties

• Exact Mass: 254.12700
• Monoisotopic Mass: 254.127
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106A^2
• XLogP3: -3

Experimental Properties

• Density: 1.31
• Boiling Point: 510.1°C at 760 mmHg
• Flash Point: 262.3°C
• Refractive Index: 1.58
• PSA: 105.55000
• LogP: 1.07540

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives